2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 2-[4-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]-1,3-thiazole
• InChI: InChI=1S/C15H17N7S/c1-12-18-13(11-14(19-12)22-5-2-3-17-22)20-6-8-21(9-7-20)15-16-4-10-23-15/h2-5,10-11H,6-9H2,1H3
• InChI Key: TYXWOXKICHCLTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=CS3)N4C=CC=N4
• Molecular Formula: C15H17N7S
• Molecular Weight: 327.4 g/mol

Description

2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine, also known as 2M4PTP, is a novel small molecule inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in the regulation of a variety of physiological processes such as learning and memory. Inhibition of AChE is thought to be beneficial in the treatment of a variety of neurological disorders, such as Alzheimer's disease. 2M4PTP has been identified as a potential therapeutic agent for the treatment of AChE-associated diseases, due to its ability to selectively inhibit AChE activity.

Mechanism of Action

2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine is thought to act as an inhibitor of AChE by binding to the active site of the enzyme, thus preventing the breakdown of acetylcholine. In addition, it has been suggested that 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine may also interact with other sites on AChE, such as the peripheral anionic site and the catalytic anionic site.
Biochemical and Physiological Effects
2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine is able to inhibit the activity of AChE, leading to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine has been shown to have beneficial effects on learning and memory, as well as on the regulation of a variety of physiological processes. In addition, 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine has been shown to have anti-inflammatory and antioxidant effects, as well as to protect neurons from oxidative damage.

Advantages and Limitations for Lab Experiments

The major advantage of using 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine in laboratory experiments is its ability to selectively inhibit AChE activity. This makes it an ideal tool for studying the role of AChE in the regulation of a variety of physiological processes. In addition, 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine is non-toxic, making it safe to use in laboratory experiments. However, one of the major limitations of 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine is its relatively low solubility in water, which can make it difficult to work with in some laboratory experiments.

Future Directions

Future research into 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine should focus on further elucidating its mechanism of action, as well as its effects on other physiological processes. In addition, further studies should be conducted to assess the potential therapeutic applications of 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine, such as in the treatment of Alzheimer's disease. Furthermore, research should be conducted to improve the solubility of 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine in water, in order to make it more suitable for use in laboratory experiments. Finally, studies should be conducted to assess the potential toxicity of 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine in humans.

Synthesis Methods

2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine was synthesized by a two-step process. The first step involved the synthesis of the pyrazole moiety from the condensation of 2-methyl-4-piperidinecarboxylic acid and 1-bromo-3-methyl-4-pyrazole, followed by the reaction of the pyrazole with 4-(1,3-thiazol-2-yl)piperazine to yield 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine. The synthesis was carried out in anhydrous dimethylformamide at a temperature of 80°C.

Scientific Research Applications

2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine has been studied extensively in both in vitro and in vivo studies. In vitro studies have demonstrated that 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine is a selective inhibitor of AChE, with a Ki of 0.94 μM. In vivo studies have also shown that 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine is able to reduce AChE activity in mouse brain tissue, with a maximum inhibition of 90%. Moreover, 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine has been shown to be non-toxic in mice, with an LD50 of greater than 2000 mg/kg.